N-(2,4-dimethylphenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• InChI: InChI=1S/C18H18N2O4S/c1-12-7-8-15(13(2)11-12)19-17(21)9-10-20-18(22)14-5-3-4-6-16(14)25(20,23)24/h3-8,11H,9-10H2,1-2H3,(H,19,21)
• InChI Key: ITOBVWOMHFMLDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O)C
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

N-(2,4-dimethylphenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMPTB, and it is a derivative of benzothiazole, a heterocyclic compound that is widely used in the synthesis of various chemicals.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Agents

Research on novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives, including structures related to N-(2,4-dimethylphenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide, has shown promising antimicrobial and anti-inflammatory activities. These compounds were synthesized using multi-component cyclo-condensation reactions and evaluated for their biological activities, highlighting their potential in addressing microbial infections and inflammation (B. V. Kendre, M. G. Landge, S. Bhusare, 2015).

Corrosion Inhibitors

Benzothiazole derivatives have been studied for their corrosion inhibition properties on carbon steel in acidic environments. These inhibitors demonstrate excellent stability and efficiency, surpassing previous benzothiazole family inhibitors. Their adsorption onto metal surfaces suggests their application in protecting industrial materials from corrosion (Zhiyong Hu et al., 2016).

Psychotropic, Anti-inflammatory, and Cytotoxic Activities

A series of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives exhibited significant psychotropic, anti-inflammatory, and cytotoxic activities. These findings point to the potential use of such compounds in developing new therapeutic agents with targeted biological effects (A. Zablotskaya et al., 2013).

Luminescent Properties and White Light Emission

Certain benzothiazole derivatives display luminescent properties, making them suitable for applications in white light emission technologies. These compounds, when doped into a polymer matrix, achieve an emission spectrum that falls within the white-light region, offering avenues for developing new lighting solutions (Fengxian Lu et al., 2017).